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Compound of Interest

Compound Name: Pentachloronitrobenzene

Cat. No.: B1680406 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a cornerstone of laboratory safety and environmental

responsibility. Pentachloronitrobenzene (PCNB), a fungicide also known as quintozene,

requires careful management due to its potential health and environmental hazards.[1][2][3]

This guide provides essential, step-by-step procedures for the safe disposal of PCNB, ensuring

the protection of both laboratory personnel and the surrounding ecosystem.

Key Properties and Hazards of
Pentachloronitrobenzene
Understanding the characteristics of PCNB is the first step toward its safe management. The

following table summarizes its key quantitative properties and hazard classifications.
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Property Value Reference

Chemical Formula C6Cl5NO2 [4]

Molar Mass 295.32 g·mol−1 [4]

Appearance
Off-white to yellow crystalline

solid
[4]

Melting Point 144 °C [4]

Boiling Point 328 °C (decomposes) [4]

Water Solubility 0.44 mg/L [4]

UN Number 3077 [2]

EPA Hazardous Waste

Number
U185 [3]

Health Hazard Rating

(NFPA/HMIS)
2 (Moderate) [5]

Fire Hazard Rating

(NFPA/HMIS)
0-1 (Slight to None) [2][5]

Reactivity Rating (NFPA/HMIS) 0 (Stable) [2][5]

Step-by-Step Disposal Procedures
The proper disposal of pentachloronitrobenzene is a multi-step process that begins with

correct identification and ends with compliant disposal. The following workflow outlines the

necessary procedures.
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Waste Identification & Segregation Packaging & Labeling Storage Disposal

Identify PCNB Waste
(Solid, Liquid, Contaminated Materials)

Segregate from other
chemical waste streams

Use designated, sealed containers
(e.g., polyethylene or polypropylene)

Label container clearly:
'Pentachloronitrobenzene Waste',

Hazard Symbols, Date

Store in a cool, dry,
well-ventilated area

Ensure storage is away from
incompatible materials

Consult with licensed
waste management authority

Transport to an approved
waste disposal facility

Final Disposal Method:
- Incineration

- Licensed Landfill
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IMMEDIATE RESPONSE
- Evacuate and ventilate area

- Alert personnel
- Don appropriate PPE

CONTAIN SPILL
- Prevent entry into drains

and waterways

CLEANUP
- Use dry cleanup procedures for solids

- Use absorbent material for liquids

DECONTAMINATION
- Clean affected area with soap and water

or other approved decontaminant

DISPOSAL
- Collect all contaminated materials

in a sealed, labeled container
- Dispose as hazardous waste

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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